molecular formula C8H15N3O B8601215 2-Nitrosooctahydro-2H-pyrido[1,2-A]pyrazine CAS No. 67092-59-5

2-Nitrosooctahydro-2H-pyrido[1,2-A]pyrazine

Cat. No.: B8601215
CAS No.: 67092-59-5
M. Wt: 169.22 g/mol
InChI Key: CQMLTEFUJCKZBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Nitrosooctahydro-2H-pyrido[1,2-A]pyrazine is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

67092-59-5

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

2-nitroso-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine

InChI

InChI=1S/C8H15N3O/c12-9-11-6-5-10-4-2-1-3-8(10)7-11/h8H,1-7H2

InChI Key

CQMLTEFUJCKZBD-UHFFFAOYSA-N

Canonical SMILES

C1CCN2CCN(CC2C1)N=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Octahydropyrido-[1,2-a]-pyrazine (5 g) was dissolved in hydrochloric acid (5 N, 16 ml) and sodium nitrate (2.7 g) in water (10 ml) added dropwise at 0°. The solution was then heated at 60° for 30 minutes and stood at room temperature for 3 hours. It was basified, saturated with potassium carbonate and extracted with ether. The ethereal extract was dried and evaporated to give N-nitroso-octahydropyrido-[1,2-a]-pyrazine as an oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.